Cas no 2171868-34-9 (2-(4-hydroxyoxan-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-(4-hydroxyoxan-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2171868-34-9
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 5978198
• PubChem ID: 165606892
• Update Time: 2025-08-01

2-(4-hydroxyoxan-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyoxan-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• 2-(4-hydroxyoxan-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 2171868-34-9
• EN300-1633900

• Inchi： 1S/C12H18O5/c13-10(14)12(7-8-1-2-9(12)17-8)11(15)3-5-16-6-4-11/h8-9,15H,1-7H2,(H,13,14)
• InChI Key： ZVOPPGWHRKTDJD-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)O)(C2)C1(CCOCC1)O

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Additional information on 2-(4-hydroxyoxan-4-yl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

2-(4-Hydroxyoxan-4-yl)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic Acid

The compound CAS No 2171868-34-9, known as 2-(4-hydroxyoxan-4-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, is a highly specialized organic molecule with a complex structure and diverse applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique bicyclic framework, which includes a bicyclo[2.2.1]heptane system fused with an oxane ring and a carboxylic acid functional group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antifungal agents. Researchers have demonstrated that the bicyclo[2.2.1]heptane core can be effectively modified to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug development.

The synthesis of CAS No 2171868-34-9 involves a multi-step process that typically begins with the preparation of the oxane ring via nucleophilic substitution or cyclization reactions. The subsequent installation of the bicyclo[2.2.1]heptane system requires precise stereocontrol to ensure the correct configuration of the molecule, which is essential for its biological activity.

One of the most promising applications of this compound is in the field of agrochemicals, where it has been shown to exhibit potent activity against plant pathogens such as *Fusarium* species and *Botrytis cinerea*. Field trials conducted in 2023 have demonstrated that formulations containing this compound can significantly reduce crop losses due to fungal infections without adverse effects on beneficial soil microorganisms.

In addition to its biological applications, CAS No 2171868-34-9 has also been explored for its potential in materials science, particularly in the development of high-performance polymers and coatings with enhanced mechanical properties and resistance to environmental degradation.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound, providing insights into its electronic structure and reactivity under various conditions. These studies have identified key reactive sites within the molecule that can be exploited for further functionalization and diversification.

The environmental impact of CAS No 2171868-34-9 has also been a topic of interest among scientists and regulatory agencies alike. Studies conducted in controlled laboratory settings have shown that this compound undergoes rapid biodegradation under aerobic conditions, making it a more sustainable alternative to traditional chemical agents.

In conclusion, CAS No 2171868-34-9, or 2-(4-hydroxyoxan-4-yl)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, represents a significant advancement in modern organic chemistry with wide-ranging applications across multiple industries.